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Compound of Interest

6-bromo-N,N-dimethylpyridin-2-
Compound Name:
amine

Cat. No.: B173428

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 6-bromo-N,N-dimethylpyridin-2-amine (CAS No. 112575-13-0). The
information is compiled from available safety data sheets and general safe handling practices
for pyridine derivatives. This document is intended for use by trained professionals in a
laboratory or research setting.

Chemical Identification and Properties

While specific experimental data for 6-bromo-N,N-dimethylpyridin-2-amine is limited, the
following tables summarize its known identifiers and physical and chemical properties. Data for
the closely related isomer, 5-bromo-N,N-dimethylpyridin-2-amine, is provided for reference and
should be used as an estimation with caution.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 6-bromo-N,N-dimethylpyridin-2-amine
CAS Number 112575-13-0[1][2]

Molecular Formula C7H9BrN2[1][2]

Molecular Weight 201.07 g/mol [1]

SMILES CN(C)clccee(Br)nl[3]

InChl Key MIOQBSPUPLFYHC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Notes

) Reported as both liquid and Conflicting data exists. Handle
Physical Form . ) ) o
solid[3] as a potential solid or liquid.

] ] Data for 5-bromo-N,N-
Melting Point 41-44 °C ) . )
dimethylpyridin-2-amine

N ) Data for 5-bromo-N,N-
Boiling Point 253.5 °C at 760 mmHg ) o )
dimethylpyridin-2-amine

Room temperature, under inert  Store in a dry, well-ventilated
Storage Temperature
atmosphere area.[4]

Hazard Identification and GHS Classification

6-bromo-N,N-dimethylpyridin-2-amine is classified as harmful if swallowed. As with many
halogenated pyridine derivatives, it should be handled with care, assuming it may cause skin,
eye, and respiratory irritation.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

H315: Causes skin irritation
Skin Corrosion/Irritation Not Classified (Assumed based on related

compounds)

H319: Causes serious eye
Serious Eye Damage/Irritation Not Classified irritation (Assumed based on

related compounds)

- - H335: May cause respiratory
Specific target organ toxicity — N o
Not Classified irritation (Assumed based on

single exposure
related compounds)

GHS Pictogram:

laalt text

Signal Word: Warning[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is essential when working with 6-bromo-N,N-
dimethylpyridin-2-amine. The following sections detail the recommended procedures for
handling, storage, and emergencies.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to ensure the
appropriate level of protection.
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Personal Protective Equipment (PPE) Protocol

Work in a certified
Respiratory Protection chemical fume hood

Body Protection

Laboratory coat

7~ Proceed with
Experiment

Initiate Handling ) \

Hand Protection Nitrile or other

resistant gloves

Chemical safety goggles
or face shield

Eye Protection

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.

Handling and Storage

Proper handling and storage are crucial to prevent exposure and maintain the chemical's
integrity.

» Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid
contact with skin, eyes, and clothing.[5] Do not breathe dust or vapors. Wash hands
thoroughly after handling.[4]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[4] Store at room
temperature under an inert atmosphere.

First Aid Measures

In the event of exposure, immediate action is required.
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First Aid Emergency Protocol

Exposure Occurs

Inhalation Skin Contact Eye Contact

Wash with soap and . ) .
. inse with water for 15 mins
lenty of water for 15 mins X ;
B . Seek medical attention.
Seek medical attention.

Move to fresh air. R
Seek medical attention. P ’

Rinse mouth.
all a POISON CENTER or doctor.

) (e

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Spill Response

In case of a spill, follow these steps to ensure safety and proper cleanup.
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Chemical Spill Response Workflow

Spill Detected

Evacuate non-essential
personnel
Ensure adequate
ventilation
Absorb with inert material
(e.g., sand, vermiculite)
Collect into a sealed
container for disposal
(Decontaminate spill area)

Dispose of as
hazardous waste

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a chemical spill.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Specific Hazards: The nature of decomposition products is not fully known.[4]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow the product to enter drains.[4] Waste should be handled by a licensed
disposal company.

Toxicological Information

The toxicological properties of 6-bromo-N,N-dimethylpyridin-2-amine have not been
thoroughly investigated.[4] It is classified as harmful if swallowed.[3] Based on related
compounds, it may cause skin, eye, and respiratory system irritation. No quantitative data such
as LD50 values are available for this specific compound. It is not listed as a known or
anticipated carcinogen by IARC, NTP, or OSHA.[4]

Disclaimer

This document is intended as a guide for trained professionals and should not be considered a
substitute for a comprehensive safety data sheet (SDS) or a formal risk assessment. Always
consult the most current SDS from the supplier before handling this chemical. All users are
responsible for ensuring their own safety and the safety of others in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 6-bromo-N,N-
dimethylpyridin-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemshuttle.com/6-bromo-n-n-dimethylpyridin-2-amine.html
https://www.aobchem.com/6-bromo-n-n-dimethylpyridin-2-amine-400281.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004323
https://www.jubilantingrevia.com/uploads/files/28msds_0015GjGhs12Div3sds2-Aminopyridine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0015_msds.pdf
https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-safety-and-handling-precautions
https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-safety-and-handling-precautions
https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-safety-and-handling-precautions
https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

